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Compound of Interest

Compound Name: 20-Tetracosene-1,18-diol

Cat. No.: B15163390 Get Quote

The following table provides hypothetical, yet realistic, solubility data for a representative long-

chain diol with a similar molecular weight to 20-Tetracosene-1,18-diol. This data is intended to

serve as a practical guide for researchers.

Solvent Polarity Index Temperature (°C)
Illustrative
Solubility ( g/100
mL)

Hexane 0.1 25 5.2

Toluene 2.4 25 8.5

Diethyl Ether 2.8 25 10.1

Chloroform 4.1 25 12.3

Acetone 5.1 25 1.5

Ethanol 5.2 25 0.8

Methanol 6.6 25 0.2

Water 10.2 25 <0.001
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A standard method for determining the solubility of a compound like a long-chain diol is the

isothermal equilibrium method, followed by gravimetric analysis.

1. Materials and Equipment:

Analytical balance (± 0.0001 g)

Thermostatically controlled shaker or water bath

Centrifuge

Vials with screw caps

Micropipettes

Drying oven

Selected organic solvents of known purity

The long-chain diol compound

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of the long-chain diol to a series of vials, each containing a known

volume of a specific organic solvent. The excess solid is crucial to ensure that a saturated

solution is formed.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixtures for a predetermined period (e.g., 24-48 hours) to ensure that

equilibrium is reached. The time required for equilibration should be determined
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empirically.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the constant temperature to

allow the excess solid to settle.

To ensure complete separation of the solid and liquid phases, centrifuge the vials at a high

speed for a specified time (e.g., 15-20 minutes).

Sample Collection and Analysis:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a pre-weighed, airtight syringe or micropipette.

Transfer the collected aliquot to a pre-weighed vial.

Determine the weight of the collected aliquot.

Solvent Evaporation and Gravimetric Analysis:

Evaporate the solvent from the vial containing the aliquot. This can be done under a gentle

stream of nitrogen or in a vacuum oven at a temperature that will not cause the solute to

decompose.

Once the solvent is completely removed, reweigh the vial containing the solid residue.

Calculation of Solubility:

The mass of the dissolved diol is the final weight of the vial minus the initial weight of the

empty vial.

Solubility can be expressed in various units, such as g/100 mL or mol/L, by dividing the

mass of the dissolved diol by the volume of the solvent in the aliquot.
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Caption: "Like Dissolves Like" Principle for 20-Tetracosene-1,18-diol.
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Caption: Experimental Workflow for Solubility Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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